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Compound of Interest

Compound Name: Igmesine

Cat. No.: B115768

Audience: Researchers, scientists, and drug development professionals.

Introduction

Igmesine (also known as JO-1784) is a selective sigma-1 (01) receptor agonist that has been
investigated for its potential neuroprotective, nootropic, and antidepressant properties.[1][2]
The sigma-1 receptor is an endoplasmic reticulum (ER) chaperone protein involved in
modulating various cellular functions, including intracellular calcium signaling and neuronal
plasticity.[1][3] In cell culture models, Igmesine has been used to study its effects on ion
channel activity, cell cycle progression, and neuroprotection.[1] Accurate and consistent
preparation of Igmesine stock solutions is critical for obtaining reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and use of
Igmesine solutions in cell culture applications.

Igmesine: Quantitative Data and Properties

The following table summarizes the key chemical and physical properties of Igmesine. It is
commonly supplied as a hydrochloride salt, which can affect its molecular weight and solubility
calculations.
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Property

Data

Reference

Compound Name

Igmesine; (+)-N-
(cyclopropylmethyl)-N-ethyl-
3,6-diphenylhex-5-en-3-amine

[2]4]

Form

Often supplied as
Hydrochloride (HCI) salt

[4]115]

Molecular Formula

C23H29N (Free Base),
C23H29oN-HCI (HCI Salt)

[1]

Molecular Weight (M.Wt)

319.49 g/mol (Free Base),
355.94 g/mol (HCI Salt)

[1]

CAS Number

130152-35-1 (HCI Salt)

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Maximum Stock Conc.

50 mM in DMSO

Storage (Powder)

Store at -20°C

Storage (Stock Solution)

Aliquot and store at -20°C for

long-term use

[6]7]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mg/mL and a 50 mM stock solution of Igmesine
hydrochloride in DMSO.

3.1. Materials and Equipment

Igmesine hydrochloride powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes (1.5 mL)
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Sterile, polypropylene conical tubes (15 mL or 50 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Igmesine stock solution.

3.3. Step-by-Step Protocol
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Safety Precaution: Handle Igmesine powder and DMSO in a chemical fume hood or well-
ventilated area. Wear appropriate PPE.

Part A: Preparing a 10 mg/mL Stock Solution

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh 10 mg of Igmesine hydrochloride powder into the tube.

e Solubilization: Add 1 mL of sterile DMSO to the tube containing the Igmesine hydrochloride
powder.

e Mixing: Close the tube tightly and vortex for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles
remain.

Part B: Preparing a 50 mM Stock Solution (based on M.Wt 355.94 g/mol )
 Calculation:
o To prepare 1 mL of a 50 mM solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x M.Wt ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.050 mol/L x 0.001 L x 355.94 g/mol x 1000 mg/g = 17.8 mg

» Weighing: Tare a sterile microcentrifuge or conical tube. Carefully weigh 17.8 mg of
Igmesine hydrochloride powder into the tube.

e Solubilization: Add 1 mL of sterile DMSO to the tube.
e Mixing: Vortex thoroughly until the powder is fully dissolved.
3.4. Aliquoting and Storage

o Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in sterile, amber
or opaque microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
degrade the compound.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C for long-term storage (up to 6 months or longer).[7] A working
aliquot may be stored at 4°C for short-term use (up to one month).[6]

Protocol: Preparing Working Solutions for Cell
Culture

Working solutions are prepared by diluting the high-concentration stock solution into the cell
culture medium immediately before use.

o Thawing: Remove one aliquot of the Igmesine stock solution from the -20°C freezer and
thaw it at room temperature.

o Dilution Calculation: Determine the volume of stock solution needed to achieve the desired
final concentration in your culture medium.

o Formula: (M1)(V1) = (M2)(V2)

M1 = Concentration of stock solution (e.g., 50 mM)

V1 = Volume of stock solution to add (unknown)

Mz = Desired final concentration (e.g., 10 uM)

V2 = Final volume of culture medium (e.g., 10 mL)
o Example: To make 10 mL of 10 uM Igmesine solution from a 50 mM stock:
» V1= (10 pM x 10 mL) / 50,000 pM = 0.002 mL = 2 pL

e Preparation: Warm the required volume of cell culture medium to 37°C. Add the calculated
volume (2 pL in the example) of the Igmesine stock solution to the pre-warmed medium.

¢ Mixing: Gently pipette the medium up and down or swirl the flask to ensure homogenous
mixing.
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» Vehicle Control: It is crucial to prepare a vehicle control by adding the same volume of
DMSO to an equivalent volume of culture medium. This allows you to distinguish the effects
of Igmesine from any effects of the solvent.

o Application: Remove the old medium from your cells and replace it with the freshly prepared
Igmesine-containing medium or the vehicle control medium.

Igmesine Signaling Pathway

Igmesine exerts its effects primarily by acting as a high-affinity agonist for the sigma-1
receptor.[1][5] This receptor, located at the ER-mitochondrion interface, acts as a molecular
chaperone. Upon stimulation by an agonist like Igmesine, it dissociates from its binding partner
BiP (Binding immunoglobulin protein) and can translocate to other areas of the cell.[1] Its
activation modulates several downstream pathways, most notably intracellular calcium (Ca2*)
signaling by interacting with inositol 1,4,5-trisphosphate (InsPs) receptors at the ER, and by
modulating the activity of NMDA receptors at the plasma membrane.[1][8][9] This modulation of
Ca?* homeostasis and glutamatergic neurotransmission is believed to underlie its
neuroprotective and antidepressant-like effects.[3][10][11]
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Caption: Simplified signaling pathway of Igmesine via the Sigma-1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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